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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloro-2-fluoroethane

Cat. No.: B13416165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of 1,1,1,2-
tetrachloro-2-fluoroethane (HCFC-121a) and its contemporary alternatives. The following

sections present quantitative data, detailed experimental methodologies, and visual

representations to facilitate a comprehensive understanding of their respective environmental

footprints.

Data Presentation: A Comparative Analysis
The primary metrics for assessing the environmental impact of refrigerants and other volatile

organic compounds are the Ozone Depletion Potential (ODP) and the Global Warming

Potential (GWP).[1][2][3] ODP quantifies a substance's relative ability to degrade the

stratospheric ozone layer, while GWP measures its contribution to global warming relative to

carbon dioxide.[2][3][4] The following table summarizes these key environmental parameters

for HCFC-121a and a selection of its common alternatives.
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Compound Type

Ozone
Depletion
Potential
(ODP)

Global
Warming
Potential
(GWP) - 100-
year Time
Horizon

Atmospheric
Lifetime
(years)

HCFC-121a
Hydrochlorofluor

ocarbon
0.066 181 2.67

R-134a (HFC-

134a)

Hydrofluorocarbo

n
0 1430 14

R-1234yf (HFO-

1234yf)
Hydrofluoroolefin 0 <1 0.03 (11 days)

Carbon Dioxide

(R-744)

Natural

Refrigerant
0 1 ~100

Ammonia (R-

717)

Natural

Refrigerant
0 0 0.02 (a few days)

Experimental Protocols: Determining Environmental
Impact
The determination of ODP and GWP values relies on a combination of laboratory experiments

and atmospheric modeling.

Ozone Depletion Potential (ODP) Determination
The ODP of a compound is calculated relative to CFC-11, which is assigned an ODP of 1.0.

The methodology involves:

Atmospheric Lifetime Measurement: The atmospheric lifetime of a substance is a critical

factor in its ODP. It is primarily determined by its rate of reaction with hydroxyl (OH) radicals

in the troposphere. Experimental setups, such as laser photolysis-laser induced

fluorescence, are used to measure the rate constant of the reaction between the compound

and OH radicals at various temperatures and pressures. These kinetic data are then used in
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atmospheric models to calculate the substance's atmospheric lifetime. The "Atmospheric

Lifetime Experiment" (ALE) and its successor, the Global Atmospheric Gas Experiment

(GAGE), provide a framework for such long-term atmospheric measurements and modeling.

[5][6]

Chlorine/Bromine Atom Release: Laboratory studies determine the efficiency with which a

compound releases chlorine or bromine atoms in the stratosphere upon photolysis by

ultraviolet radiation.

Atmospheric Modeling: The experimental data on atmospheric lifetime and halogen release

are incorporated into two-dimensional or three-dimensional atmospheric chemistry and

transport models. These models simulate the distribution and chemical reactions of the

substance in the atmosphere to calculate the resulting ozone depletion relative to that

caused by an equivalent mass of CFC-11.

Global Warming Potential (GWP) Determination
GWP is a measure of how much heat a greenhouse gas traps in the atmosphere over a

specific time horizon, typically 100 years, compared to carbon dioxide (CO2), which has a

GWP of 1.[2][3][4] The experimental determination involves:

Radiative Efficiency Measurement: The radiative efficiency of a gas is its ability to absorb

infrared radiation. This is determined experimentally using techniques like Fourier Transform

Infrared (FTIR) spectroscopy.[7] The gas is introduced into a sample cell, and its absorption

spectrum is measured across the infrared range. By integrating the absorption cross-section

over the thermal infrared spectrum, the radiative forcing per unit concentration can be

calculated.[7][8][9][10][11]

Atmospheric Lifetime Measurement: As with ODP, the atmospheric lifetime is a crucial

parameter and is determined using the methods described above.

Climate Modeling: The radiative efficiency and atmospheric lifetime are used as inputs for

climate models. These models calculate the integrated radiative forcing of the gas over a

specified time horizon (e.g., 100 years) and compare it to that of CO2 to determine the GWP.
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The following diagrams illustrate the key concepts and workflows related to the environmental

impact assessment of these compounds.
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Caption: Environmental impact pathways of HCFC-121a and its alternatives.
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Experimental & Observational Inputs
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Caption: Workflow for determining ODP and GWP of chemical compounds.
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Caption: The historical transition of refrigerant technologies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13416165?utm_src=pdf-body-img
https://www.benchchem.com/product/b13416165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13416165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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